Cas no 1835737-18-2 (2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1835737-18-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5760149
• PubChem ID: 61793842
• Update Time: 2025-05-26

2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS011066038
• 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide
• 1835737-18-2
• EN300-1169693
• 2-Nitro-N-(piperidin-3-ylmethyl)benzenesulfonamide

• Inchi： 1S/C12H17N3O4S/c16-15(17)11-5-1-2-6-12(11)20(18,19)14-9-10-4-3-7-13-8-10/h1-2,5-6,10,13-14H,3-4,7-9H2
• InChI Key： XWJMRMYNWBOPJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Additional information on 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide

Recent Advances in the Study of 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide (CAS: 1835737-18-2)

In recent years, the compound 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide (CAS: 1835737-18-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug therapies. The unique structural features of this compound, including the nitro group and the piperidinylmethyl moiety, contribute to its biological activity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide. Research has demonstrated its inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its role as a modulator of protein-protein interactions has been explored, opening new avenues for drug discovery in oncology and neurodegenerative disorders.

The synthesis and optimization of 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide have also been a focus of recent investigations. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Furthermore, structure-activity relationship (SAR) studies have provided insights into the key structural elements responsible for its biological activity, guiding the design of more potent analogs.

In vitro and in vivo studies have revealed that 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These findings support its potential as a lead compound for further drug development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future research to ensure its clinical applicability.

The therapeutic potential of 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide extends beyond its primary indications. Recent exploratory studies have investigated its utility in combination therapies, where it has shown synergistic effects with existing drugs. This approach could enhance treatment efficacy and reduce the risk of drug resistance, particularly in complex diseases such as cancer and infectious diseases.

In conclusion, 2-Nitro-N-[(piperidin-3-yl)methyl]benzene-1-sulfonamide (CAS: 1835737-18-2) represents a promising candidate for drug development, with diverse applications in medicinal chemistry. Continued research efforts are needed to fully exploit its therapeutic potential and overcome existing challenges. The integration of computational modeling, high-throughput screening, and advanced synthetic techniques will be crucial in advancing this compound towards clinical trials.